2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid
Overview
Description
“2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid” is an organic compound with the molecular formula C12H10O4 . It has a molecular weight of 218.21 . The IUPAC name for this compound is 2-((2-hydroxynaphthalen-1-yl)oxy)acetic acid .
Molecular Structure Analysis
The molecular structure of “2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid” has been characterized by X-ray diffraction, NMR, IR and UV‒Vis spectral techniques . Theoretical geometric parameters and spectroscopic studies of the compound were performed by Hartree‒Fock and density functional theory methods .
Physical And Chemical Properties Analysis
“2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid” is a solid compound . It has a melting point of 150°C .
Scientific Research Applications
Industrial and Environmental Applications
Acidizing Operations in Oil and Gas Industries : Organic acids, including acetic acid, are utilized in acidizing operations for carbonate and sandstone formations within the oil and gas sector. These acids serve as less corrosive alternatives to hydrochloric acid (HCl), offering advantages in high-temperature applications and formation damage removal. Specifically, acetic acid can dissolve drilling mud filter cakes, highlighting its utility in enhancing oil recovery (Alhamad et al., 2020).
Pervaporation Separation Processes : Acetic acid's significance extends to its role in pervaporation separation techniques, especially in separating water–acetic acid mixtures. This method is particularly relevant for recycling acetic acid from industrial wastewater, underscoring its economic and environmental benefits (Aminabhavi & Toti, 2003).
Biological Activities and Research
Antioxidant Properties : The structure-activity relationships of hydroxycinnamic acids (HCAs), a group related to 2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid, have been extensively studied for their antioxidant activities. These studies suggest that specific structural features, such as the presence of unsaturated bonds and hydroxyl groups, significantly influence their antioxidant potency, offering potential therapeutic applications in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Safety And Hazards
properties
IUPAC Name |
2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O4/c13-9-6-5-7-3-1-2-4-8(7)10(9)11(14)12(15)16/h1-6,11,13-14H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIJIBKVYISSOOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C(C(=O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377294 |
Source
|
| Record name | 2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid | |
CAS RN |
624722-10-7 |
Source
|
| Record name | 2-hydroxy-2-(2-hydroxynaphthalen-1-yl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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